Cas no 2680683-65-0 (benzyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate)

• Product Name: benzyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate
• CAS No: 2680683-65-0
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 5631945
• PubChem ID: 165938318
• Update Time: 2025-10-31

benzyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[4-hydroxy-2-(methoxymethyl)phenyl]carbamate
• EN300-28287504
• 2680683-65-0
• benzyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate

• Inchi： 1S/C16H17NO4/c1-20-11-13-9-14(18)7-8-15(13)17-16(19)21-10-12-5-3-2-4-6-12/h2-9,18H,10-11H2,1H3,(H,17,19)
• InChI Key： ZSYKCDWASHCUQB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1COC)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 287.11575802g/mol
• Monoisotopic Mass: 287.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate

Research Brief on Benzyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate (CAS: 2680683-65-0): Recent Advances and Applications

Benzyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate (CAS: 2680683-65-0) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of benzyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate is its application in the design of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific serine hydrolases, which are implicated in various inflammatory and neurodegenerative diseases. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, revealing a unique interaction with the enzyme's active site. These findings suggest that this compound could serve as a scaffold for developing targeted therapies.

In addition to its enzyme inhibitory properties, recent research has also investigated the antimicrobial potential of benzyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate. A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that this compound, when modified with specific functional groups, displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, offering a promising avenue for addressing antibiotic resistance.

Another area of interest is the compound's role in prodrug development. A 2024 preprint on ChemRxiv described the synthesis of a prodrug derivative of benzyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate, designed to enhance bioavailability and targeted delivery. The prodrug exhibited improved pharmacokinetic profiles in rodent models, with sustained release of the active moiety in target tissues. This approach could potentially be applied to other therapeutic agents, addressing challenges related to drug solubility and stability.

Despite these promising developments, challenges remain in optimizing the compound's efficacy and safety profile. For instance, a recent toxicological study highlighted the need for further structural modifications to reduce off-target effects. Researchers are also exploring greener synthetic routes to produce benzyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate, as current methods often involve hazardous reagents. Advances in biocatalysis and flow chemistry may offer sustainable alternatives in the near future.

In conclusion, benzyl N-4-hydroxy-2-(methoxymethyl)phenylcarbamate (CAS: 2680683-65-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in enzyme inhibition, antimicrobial therapy, and prodrug development underscore its potential to address unmet medical needs. Continued research into its mechanisms of action and optimization of its chemical structure will be critical for translating these findings into clinical applications. This brief serves as a snapshot of the current state of research, providing valuable insights for professionals in the field.